molecular formula C9H11BrO B13582542 (R)-1-(4-Bromo-2-methylphenyl)ethan-1-ol

(R)-1-(4-Bromo-2-methylphenyl)ethan-1-ol

Cat. No.: B13582542
M. Wt: 215.09 g/mol
InChI Key: VSWSYSAPIMMMDL-SSDOTTSWSA-N
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Description

(R)-1-(4-Bromo-2-methylphenyl)ethan-1-ol is a chiral secondary alcohol featuring a 4-bromo-2-methylphenyl substituent. The (R)-configuration at the alcohol-bearing carbon highlights its stereochemical specificity, which is critical in pharmaceutical and agrochemical applications where enantiopurity often dictates biological activity .

Properties

Molecular Formula

C9H11BrO

Molecular Weight

215.09 g/mol

IUPAC Name

(1R)-1-(4-bromo-2-methylphenyl)ethanol

InChI

InChI=1S/C9H11BrO/c1-6-5-8(10)3-4-9(6)7(2)11/h3-5,7,11H,1-2H3/t7-/m1/s1

InChI Key

VSWSYSAPIMMMDL-SSDOTTSWSA-N

Isomeric SMILES

CC1=C(C=CC(=C1)Br)[C@@H](C)O

Canonical SMILES

CC1=C(C=CC(=C1)Br)C(C)O

Origin of Product

United States

Comparison with Similar Compounds

Key Compounds:

  • (R)-1-(3-Fluorophenyl)ethan-1-ol , (R)-1-(4-Fluorophenyl)ethan-1-ol , and (R)-1-(3-Chlorophenyl)ethan-1-ol ()
  • (R)-2-Bromo-1-(4-chlorophenyl)ethan-1-ol ()
Property (R)-1-(4-Bromo-2-methylphenyl)ethan-1-ol (Expected) (R)-1-(3-Fluorophenyl)ethan-1-ol (R)-2-Bromo-1-(4-chlorophenyl)ethan-1-ol
Substituents 4-Bromo, 2-methyl 3-Fluoro 4-Chloro, 2-bromo (on ethanol chain)
Stereochemical Purity Likely >90% (if asymmetric synthesis used) 88% ee Not reported
Synthesis Yield Not reported 99% Not reported
Physical State Likely oil (analogous to fluorinated derivatives) Oil Not reported

Analysis :

  • For example, bromine’s larger atomic radius may increase lipophilicity, influencing solubility and biological membrane penetration .
  • Stereochemical Purity: Asymmetric transfer hydrogenation (ATH) methods, as used for benzofuryl β-amino alcohols (96–99% ee), could theoretically achieve high enantiopurity for the target compound .

Brominated Derivatives

Key Compounds:

  • 1-(4-Bromophenyl)ethanone ()
  • 2-Bromo-1-(4-methoxyphenyl)ethanone ()
Property (R)-1-(4-Bromo-2-methylphenyl)ethan-1-ol (Expected) 1-(4-Bromophenyl)ethanone 2-Bromo-1-(4-methoxyphenyl)ethanone
Functional Group Secondary alcohol Ketone Brominated ketone
Bromine Position 4-Bromo on phenyl 4-Bromo on phenyl 2-Bromo on ethanone chain
Synthesis Yield Not reported 98% Not reported

Analysis :

  • Functional Group Differences : The alcohol group in the target compound enhances hydrogen-bonding capacity compared to ketones, impacting solubility and interaction with biological targets .
  • Bromine Placement: Bromine on the phenyl ring (target and 1-(4-bromophenyl)ethanone) may stabilize intermediates in nucleophilic substitution reactions, whereas bromine on the ethanone chain () could increase electrophilicity .

Bioactive Analogs

Key Compounds:

  • (R)-1-(3,5-Dimethylbenzofuran-2-yl)-2-(1H-imidazol-1-yl)ethan-1-ol ()
Property (R)-1-(4-Bromo-2-methylphenyl)ethan-1-ol (Expected) Benzofuryl β-amino Alcohol
Bioactivity Not reported Antimicrobial (MIC = 64 µg/mL)
Substituent Influence Methyl and bromine may enhance lipophilicity Benzofuryl and imidazolyl groups

Analysis :

  • The methyl and bromine substituents in the target compound could enhance antimicrobial activity by increasing membrane permeability, as seen in benzofuryl derivatives . However, the absence of an azole group (e.g., imidazole) may reduce specificity for fungal targets.

Key Pathways:

  • Asymmetric Transfer Hydrogenation (ATH) (): Achieves >95% ee for β-amino alcohols.
  • Biocatalytic Reduction (): Yields 76% with 95% ee for (R)-configured alcohols.

Comparison :

  • If the target compound is synthesized via ATH or enzymatic methods, high enantioselectivity (>90% ee) and moderate yields (70–80%) are plausible .

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